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An In-Depth Technical Guide to 1-Chloro-2-nitrobenzene

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-chloro-2-nitrobenzene, a pivotal

chemical intermediate in various industrial syntheses. Intended for researchers, chemists, and

professionals in drug development and materials science, this document delves into its

nomenclature, physicochemical properties, synthesis, reactivity, applications, and safety

protocols, grounding all information in authoritative scientific principles.

Chemical Identity and Nomenclature
The precise identification of a chemical compound is foundational to all scientific and industrial

work. The nomenclature of this compound follows a specific hierarchy based on internationally

recognized standards.

IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds. According to IUPAC nomenclature, the preferred name for

this compound is 1-chloro-2-nitrobenzene[1][2][3][4]. This name is derived by alphabetizing

the substituent prefixes ('chloro' before 'nitro') and assigning the lowest possible locant set to

the substituents on the benzene ring[5]. The locant '1' is assigned to the carbon atom bearing

the chloro group, as 'chloro' comes first alphabetically[5].
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Synonyms and Common Names
In industrial and laboratory settings, a variety of synonyms are used interchangeably. It is

crucial to recognize these to ensure clear communication and accurate substance

identification.

Common Synonyms Include:

o-Chloronitrobenzene (or ortho-chloronitrobenzene)[1][3][6][7][8][9][10]

2-Chloronitrobenzene[1][3][4][9][10][11][12]

o-Nitrochlorobenzene[1][3][7][8][9][13]

2-Nitrochlorobenzene[3][13][14]

ONCB (Ortho Nitro Chloro Benzene)[1][3][7][8][15]

2-Chloro-1-nitrobenzene[1][3][4][9][15]

1-Nitro-2-chlorobenzene[1][3][4][9][15]

Chemical Identifiers
For unambiguous identification in databases and regulatory documents, the following identifiers

are critical.
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Identifier Value Source

CAS Number 88-73-3 [1][2][3][16][17]

Molecular Formula C₆H₄ClNO₂ [1][2][3][17]

Molecular Weight 157.55 g/mol [1][2][17]

EC Number 201-854-9 [1][17]

UN Number 1578 [1][15]

InChIKey
BFCFYVKQTRLZHA-

UHFFFAOYSA-N
[1][2][3][17]

SMILES C1=CC=C(C(=C1)[O-])Cl [1][17]

Physicochemical Properties
1-Chloro-2-nitrobenzene is a yellowish crystalline solid under standard conditions[13][18]. Its

physical state is dictated by its relatively low melting point, meaning it can also be encountered

as a liquid in warmer environments[15]. Understanding its physical and chemical properties is

essential for designing reaction conditions, ensuring safe handling, and predicting its

environmental fate.
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Property Value Source

Appearance
Yellowish crystalline solid or

liquid
[1][13][15][18]

Odor Characteristic aromatic odor [1][15]

Melting Point 31-33 °C (lit.) [15][17][19]

Boiling Point 246 °C (lit.) [15][17][19]

Density 1.348 g/mL at 25 °C (lit.) [17]

Vapor Pressure 0.04 mmHg at 25 °C [17]

Flash Point 126 - 127.2 °C (closed cup) [15][17][19]

Solubility in Water
Insoluble to slightly soluble

(441 mg/L at 20 °C)
[15][20][21]

Solubility in Solvents
Soluble in alcohol, benzene,

and diethyl ether
[15][17]

log Kow 2.24 [20]

Industrial Synthesis and Mechanism
The primary industrial route for producing 1-chloro-2-nitrobenzene is the electrophilic

aromatic substitution of chlorobenzene. The choice of this precursor is driven by its commercial

availability and the directing effects of the chloro substituent.

Synthesis Protocol: Nitration of Chlorobenzene
The synthesis involves the reaction of chlorobenzene with a nitrating agent, typically a mixture

of nitric acid and sulfuric acid (known as "mixed acid")[13].

Step-by-Step Methodology:

Preparation of the Nitrating Agent: Concentrated sulfuric acid is carefully added to

concentrated nitric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to

form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species.
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Reaction: Chlorobenzene is slowly added to the mixed acid under controlled temperature

conditions. The chloro group is an ortho, para-director, meaning it activates the positions

ortho (2- and 6-) and para (4-) to it for electrophilic attack.

Isomer Formation: The reaction yields a mixture of isomers, primarily 1-chloro-2-
nitrobenzene (ortho isomer) and 1-chloro-4-nitrobenzene (para isomer), with a very small

amount of the meta isomer (1-chloro-3-nitrobenzene)[13]. A typical product distribution is

approximately 34-36% of the ortho isomer and 63-65% of the para isomer[13].

Work-up and Separation: After the reaction is complete, the mixture is poured into water to

quench the reaction and separate the organic layer. The isomers are then separated, often

through crystallization or distillation, exploiting differences in their physical properties[18].

Synthesis Workflow Diagram
The following diagram illustrates the industrial synthesis process.
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Caption: Industrial synthesis of chloronitrobenzene isomers.

Reactivity and Key Applications
1-Chloro-2-nitrobenzene is a valuable intermediate precisely because it possesses two

distinct reactive sites: the chloro and nitro groups. This dual functionality allows for a wide

range of subsequent chemical transformations.
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Chemical Reactivity
Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the chloro

substituent towards nucleophilic aromatic substitution (SNAAr). This allows the chlorine atom

to be displaced by various nucleophiles (e.g., ammonia, alkoxides, sulfides), a reaction that

is fundamental to many of its applications[13][22].

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-

NH₂) using various reducing agents, such as iron in acidic medium (Bechamp reduction) or

catalytic hydrogenation[13][23]. This reaction produces 2-chloroaniline, another important

chemical intermediate.

Major Applications in Synthesis
Its role is almost exclusively as a precursor in the synthesis of more complex molecules. A

direct use of 1-chloro-2-nitrobenzene is not known[20].

Dyes and Pigments: It is a key building block for azo dyes and other colorants[14][15][20].

The synthesis of 3,3'-dichlorobenzidine, a precursor to various pigments, starts from the

reduction of 1-chloro-2-nitrobenzene[13].

Pharmaceuticals: It serves as a starting material for various active pharmaceutical

ingredients (APIs). For instance, it is used in the synthesis of o-aminophenol and

nitrophenetole, which are processed into pharmaceuticals[15][20].

Agrochemicals: It is an intermediate in the production of pesticides and herbicides[1][13][15].

Rubber Chemicals: It is used in the manufacturing of chemicals that improve the properties

and durability of rubber products[15].

Corrosion Inhibitors: Its derivatives are used to prevent corrosion of metals[1].

Role as a Chemical Intermediate
The following diagram illustrates the central role of 1-chloro-2-nitrobenzene as a precursor to

other important chemical classes.
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Caption: 1-Chloro-2-nitrobenzene as a versatile chemical intermediate.

Safety, Toxicology, and Handling
1-Chloro-2-nitrobenzene is a hazardous substance and must be handled with appropriate

precautions. Chronic and acute exposure can lead to significant health effects.

Toxicological Profile
Toxicity: The compound is toxic if swallowed and toxic in contact with skin[16][24][25]. It can

be absorbed through the skin[26].

Methemoglobinemia: A primary health concern is its ability to act as a methemoglobin former,

which impairs the oxygen-carrying capacity of the blood and can lead to cyanosis (blue lips

and skin), dizziness, and headaches[6][26][27]. The effects may be delayed[27].

Organ Damage: Prolonged or repeated exposure may cause damage to the blood, liver, and

kidneys[6][26][27].
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Carcinogenicity: It is suspected of being a carcinogen[11][20][27]. The International Agency

for Research on Cancer (IARC) has classified it as possibly carcinogenic to humans[27].

Environmental Hazards: The substance is harmful to aquatic life with long-lasting effects[6]

[16][28].

Hazard Identification
The following table summarizes its classification under the Globally Harmonized System

(GHS).

Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed ☠️

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with

skin
☠️

Carcinogenicity (Suspected)
H351: Suspected of causing

cancer
⚕️

Specific Target Organ Toxicity
Causes damage to blood and

liver
⚕️

Aquatic Hazard (Chronic)
H411: Toxic to aquatic life with

long lasting effects
পরিবেশ

Safe Handling and Emergency Protocols
A rigorous and self-validating safety protocol is non-negotiable when working with this

compound.

Step-by-Step Handling Protocol:

Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure[6][25][28].
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Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves (e.g., nitrile), and safety glasses with side shields or goggles[16][24][28]. In case of

insufficient ventilation, wear suitable respiratory protection[6].

Hygiene: Wash hands and any exposed skin thoroughly after handling[16]. Do not eat, drink,

or smoke in the work area[24].

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container[21][28]. Store

locked up and separated from combustible materials, reducing agents, and foodstuffs[16]

[27].

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations[6][16].

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention[16][25].

Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap

and water. Seek immediate medical attention[6][16][25].

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present. Seek medical attention[6][16][28].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[6][16][25].

Safety Workflow Diagram
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Caption: Mandatory safety and handling workflow for 1-chloro-2-nitrobenzene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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